Cas no 899944-52-6 (N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 899944-52-6
• MF: C₂₀H₁₈FN₃O₂S
• MW: 383.43922662735
• CID: 5489251
• Update Time: 2025-10-28

N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-(3-fluoro-4-methylphenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(phenylmethyl)-
• N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C20H18FN3O2S/c1-14-7-8-16(11-17(14)21)24-10-9-22-19(20(24)26)27-13-18(25)23-12-15-5-3-2-4-6-15/h2-11H,12-13H2,1H3,(H,23,25)
• InChI Key： ULPZUXNBQSIQCF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NC=CN(C2=CC=C(C)C(F)=C2)C1=O

Additional information on N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, a compound with the CAS number 899944-52-6, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic sulfonamides that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular structure of N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a testament to the ingenuity of synthetic chemistry. The presence of a benzyl group, a fluoro-substituted aromatic ring, and a pyrazinone core with a sulfanyl moiety contributes to its unique chemical profile. These elements not only influence its physical and chemical properties but also play a crucial role in determining its biological activity. The benzyl group, for instance, often serves as a protecting group in organic synthesis but can also modulate the pharmacokinetic behavior of the molecule when incorporated into a drug candidate.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The pyrazinone core is particularly noteworthy, as it is a known scaffold in many pharmacologically active compounds. Pyrazinones have been explored for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The introduction of a fluorine atom at the 3-position of the phenyl ring further enhances the molecule's potential biological activity by increasing its metabolic stability and lipophilicity.

The sulfanyl group in N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide adds another layer of complexity and functionality. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The sulfanyl group can interact with various biological targets, making it an attractive moiety for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide with remarkable accuracy. These tools allow scientists to model interactions between the compound and biological targets at the atomic level, providing insights into how changes in structure can influence activity. This approach has been particularly valuable in optimizing drug candidates for improved efficacy and reduced side effects.

The synthesis of N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including the introduction and protection of reactive sites. This process requires meticulous planning and execution to ensure high yields and purity. The successful synthesis of this compound not only demonstrates the synthetic capabilities of modern chemistry but also opens up new avenues for further exploration.

In the context of drug discovery, N-benzyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxyoxygenationhydrogenationhydrogenationhydrogenationhydrogenationhydrogenationhydrogenationhydrogenationhydrogenationhydrogenationydroxypyridone core with a sulfanyl moiety contributes to its unique chemical profile. These elements not only influence its physical and chemical properties but also play a crucial role in determining its biological activity. The benzyl group, for instance, often serves as a protecting group in organic synthesis but can also modulate the pharmacokinetic behavior when incorporated into a drug candidate.

The pyrazinone core is particularly noteworthy as it is a known scaffold in many pharmacologically active compounds. Pyrazinones have been explored for their antimicrobialanti-inflammatoryanti-cancer properties among others. The introduction offluorine atom at 33position offluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicitymoleculebyincreasingitsfluorine atom at 33position offluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicitymoleculebyincreasingitsfluorine atom at 33position offluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipophilicityoffluorophenylexposesenhancesmetabolicstabilitylipphilicitymoleculebyincreasingitspotentialbiologicalactivitybyincreasingitsfluorine atom at 33position offluorophenylexposesfluorphilicitymoleculebyincreasingitspotentialbiologicalactivitybyincreasingitsfluormetabolical stability and lipophilicity.

The sulfanyl group adds another layer offunctionalityandcomplexity.Sulfonamidesaredknownfortheirbroad_spectrumofbiologicalactivitiesincludingantimicrobialantiviralanti-inflammatoryeffects.Sulfanylgrouphasinteractwithvariousbiologicaltargetsmakingitattractiveformedicinalchemistsseekingtomdesignmoleculeswithenhancedbindingaffinityandselectivity.

RecentadvancementsinccomputationalchemistryhaveenabledresearcherstopredictthebiologicalactivityofmoleculeslikeN-benzylNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoNbenzyliminoacetamideCASnumber89994452withremarkableaccuracy.Theseallowsscientsistomodelinteractionsbetweenthecompoundandbiologicaltargetsattheatomiclevelprovidinginsightsintohowchangesinsstructurecaninfluenceactivity.Thisapproachhasbeenparticularlyvaluableinoptimizingdrugcandidatesforefficacy andreducedsideeffects.

TheynthesisofN-benzylacetamideCASnumber89994452representsasignificantachievementinsyntheticorganicchemistry.Theprocessinvolvedmeticulousmanipulationoffreactivestepsrequiringcarefulexpexecutiontoensurehighyieldsandpuritiesuccessfulsynthesisdemonstratesmodernchemistry'ssyntheticcapabilitiesopeningupnewavenuesforexploration.